Cas no 111252-41-6 ((2E)-3-(5-Methyl-2-furyl)acryloyl Chloride)

• Product Name: (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride
• CAS No: 111252-41-6
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD12198075
• CID: 4572136
• PubChem ID: 13100386
• Update Time: 2025-10-28

(2E)-3-(5-Methyl-2-furyl)acryloyl Chloride Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(5-methyl-2-furyl)acryloyl chloride
• 2-propenoyl chloride, 3-(5-methyl-2-furanyl)-, (2E)-
• (E)-3-(5-methyl-2-furyl)acryloyl chloride
• (E)-3-(5-methyl-2-furyl)prop-2-enoyl chloride
• (E)-3-(5-methylfuran-2-yl)prop-2-enoyl chloride
• 2-Propenoyl chloride, 3-(5-methyl-2-furanyl)-, (E)-
• SCHEMBL7891174
• ALBB-011753
• VS-13992
• (2E)-3-(5-METHYL-2-FURYL)ACRYLOYLCHLORIDE
• MFCD12198075
• (2E)-3-(5-methylfuran-2-yl)prop-2-enoyl chloride
• BBL037200
• AKOS005173521
• E76015
• 111252-41-6
• STL508883
• SCHEMBL7891168
• (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride

• MDL： MFCD12198075
• Inchi： 1S/C8H7ClO2/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3/b5-4+
• InChI Key： WNVMEYJIQAAXGD-SNAWJCMRSA-N
• SMILES： C(Cl)(=O)/C=C/C1=CC=C(C)O1

Computed Properties

• Exact Mass: 170.0134572g/mol
• Monoisotopic Mass: 170.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride

Introduction to (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride (CAS No. 111252-41-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical and biotechnological research. Among these, (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride, with the CAS number 111252-41-6, has emerged as a compound of significant interest due to its unique structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride consists of an acryloyl chloride functional group attached to a 5-methyl-2-furyl moiety. This configuration imparts distinct reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of the acryloyl chloride group allows for facile participation in nucleophilic addition reactions, while the furyl ring provides additional functionalization possibilities.

In recent years, there has been growing interest in exploring the applications of this compound in medicinal chemistry. The furyl ring, known for its ability to interact with biological targets, has been utilized in the design of molecules with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The acryloyl chloride moiety, on the other hand, serves as a versatile handle for further chemical modifications, enabling the creation of complex structures with tailored biological activities.

One of the most compelling aspects of (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride is its utility in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural units in many pharmaceuticals and natural products, and their synthesis often requires specialized reagents. The compound's ability to undergo regioselective reactions makes it an excellent candidate for constructing nitrogen-containing heterocycles, which are prevalent in biologically active molecules.

Recent studies have demonstrated the use of (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride in the development of novel drug candidates. For example, researchers have employed this compound to synthesize analogs of known bioactive agents, aiming to improve their efficacy and reduce side effects. The ability to modify both the acryloyl chloride and furyl groups allows for fine-tuning of physicochemical properties such as solubility, metabolic stability, and target binding affinity.

The compound's reactivity also makes it a valuable tool in polymer chemistry. Acryloyl chlorides are commonly used in the synthesis of polymers and copolymers due to their ability to undergo Michael additions and other conjugate addition reactions. By incorporating (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride into polymer backbones, researchers can create materials with enhanced functional properties. These polymers find applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy.

In addition to its synthetic utility, (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride has been explored in material science. The unique electronic properties of the furyl ring make it an attractive component for organic electronic materials such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). By integrating this compound into these materials, scientists aim to improve device performance through enhanced charge transport properties.

The versatility of (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride extends to its role as a building block in agrochemical research. Furylfuran derivatives have shown promise as intermediates in the synthesis of herbicides and fungicides. The structural features of this compound allow for interactions with biological targets that are relevant to plant pathogens, offering a potential avenue for developing new crop protection agents.

The future prospects for (2E)-3-(5-Methyl-2-furyl)acryloyl Chloride are vast and multifaceted. As synthetic methodologies continue to evolve, new applications for this compound are likely to emerge. Its unique combination of reactivity and structural features positions it as a key intermediate in various fields, from pharmaceuticals to materials science. Continued research into its applications will undoubtedly lead to innovative solutions and advancements across multiple disciplines.